Cas no 62299-06-3 (Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]-)

Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]- structure
62299-06-3 structure
Product name:Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]-
CAS No:62299-06-3
MF:C17H19NS2
MW:301.469461679459
CID:450162
PubChem ID:71387755

Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]-
    • [1-(3,4-dimethylphenyl)-2-phenylethyl]carbamodithioic acid
    • DTXSID90809862
    • 62299-06-3
    • Inchi: InChI=1S/C17H19NS2/c1-12-8-9-15(10-13(12)2)16(18-17(19)20)11-14-6-4-3-5-7-14/h3-10,16H,11H2,1-2H3,(H2,18,19,20)
    • InChI Key: MNIYHVKWIRWYHC-UHFFFAOYSA-N
    • SMILES: CC1=C(C=C(C=C1)C(CC2=CC=CC=C2)NC(=S)S)C

Computed Properties

  • Exact Mass: 301.09607
  • Monoisotopic Mass: 301.09589196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 45.1Ų

Experimental Properties

  • PSA: 12.03

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